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Compound of Interest

1-(propan-2-yl)-1H-imidazole-2-
thiol

cat. No.: B1281509

Compound Name:

CAS Number: 61640-26-4[1]

This technical guide provides a comprehensive overview of 1-(propan-2-yl)-1H-imidazole-2-
thiol, including its chemical properties, a general synthesis protocol, and a discussion of its
potential biological activities based on related imidazole-2-thiol derivatives. Due to the limited
availability of specific experimental data for this compound in publicly accessible literature, this
guide focuses on established principles and data from analogous structures to provide a
predictive and informative resource for researchers, scientists, and drug development
professionals.

Compound Identification and Properties

Chemical Name: 1-(propan-2-yl)-1H-imidazole-2-thiol
Synonyms: 1-isopropyl-1H-imidazole-2-thiol
Molecular Formula: CeH1oN2S

Molecular Weight: 142.22 g/mol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1281509?utm_src=pdf-interest
https://www.sigmaaldrich.com/SG/en/search/imidazole-thiol?focus=products&page=1&perpage=30&sort=relevance&term=imidazole%20thiol&type=product_name
https://www.benchchem.com/product/b1281509?utm_src=pdf-body
https://www.benchchem.com/product/b1281509?utm_src=pdf-body
https://www.benchchem.com/product/b1281509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 61640-26-4 [1]

Molecular Formula CeH10N2S Inferred

Molecular Weight 142.22 g/mol [1]
White to off-white solid

Appearance ) Inferred
(Predicted)

Soluble in organic solvents like
Solubility ethanol, DMF, and DMSO Inferred
(Predicted)

General Synthesis Protocol

A specific, detailed experimental protocol for the synthesis of 1-(propan-2-yl)-1H-imidazole-2-
thiol is not readily available in the cited literature. However, a general and widely applicable
method for the synthesis of 1-substituted-1H-imidazole-2-thiols involves the reaction of a
primary amine with an a-haloketone or a-hydroxyketone, followed by cyclization with a
thiocyanating agent.

A plausible synthetic route is the reaction of 2-aminopropan-1-ol with potassium thiocyanate in
the presence of an acid catalyst, followed by cyclization. Another common method involves the
reaction of an N-substituted aminoacetaldehyde dimethyl acetal with an isothiocyanate.

General Experimental Protocol for 1-Substituted-1H-imidazole-2-thiols:

o Formation of the Intermediate: A solution of the corresponding a-amino ketone or its
precursor (e.g., from the reaction of a primary amine with an a-haloketone) is prepared in a
suitable solvent such as ethanol or a mixture of ethanol and water.

e Thiocyanation and Cyclization: Potassium thiocyanate or ammonium thiocyanate is added to
the solution. The reaction mixture is then acidified, typically with hydrochloric acid, and
heated to reflux for several hours.

o Work-up and Purification: After cooling, the reaction mixture is neutralized with a base (e.g.,
sodium bicarbonate or ammonium hydroxide) to precipitate the crude product. The solid is
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collected by filtration, washed with water, and dried. Purification is typically achieved by
recrystallization from a suitable solvent like ethanol or by column chromatography on silica

gel.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).
Characterization of the final product would be performed using spectroscopic methods such as
IH NMR, 13C NMR, and mass spectrometry.

Potential Biological Activities

While specific biological data for 1-(propan-2-yl)-1H-imidazole-2-thiol are not available, the
imidazole-2-thiol scaffold is a well-known pharmacophore present in numerous biologically
active compounds.[2] Research on various substituted imidazole-2-thiols has revealed a broad
spectrum of pharmacological activities.

Antimicrobial Activity: Many imidazole-2-thiol derivatives have demonstrated potent
antibacterial and antifungal properties.[2] These compounds are of interest in the development
of new antimicrobial agents to combat resistant pathogens.

Antiprotozoal Activity: Certain derivatives have shown significant activity against various
protozoa, suggesting potential applications in treating parasitic infections.

Other Potential Activities: The imidazole core is present in drugs with a wide range of
therapeutic uses, including anti-inflammatory, anticancer, and antiviral agents.[2] Therefore, it is
plausible that 1-(propan-2-yl)-1H-imidazole-2-thiol could exhibit one or more of these
activities, warranting further investigation.

Visualizations
General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis of 1-substituted-1H-
imidazole-2-thiols.
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General Synthesis of 1-Substituted-1H-imidazole-2-thiols
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\ ReaCti%\ Steps

Intermediate Formation

;

Cyclization

Product & Purification

1-Substituted-1H-imidazole-2-thiol

Purification (Recrystallization / Chromatography)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-substituted-1H-imidazole-2-thiols.

Potential Biological Roles

This diagram illustrates the potential biological activities of the imidazole-2-thiol class of
compounds, which may be applicable to 1-(propan-2-yl)-1H-imidazole-2-thiol.
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Potential Biological Activities of Imidazole-2-Thiol Derivatives
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Caption: Potential biological roles of the imidazole-2-thiol scaffold.

Conclusion

1-(propan-2-yl)-1H-imidazole-2-thiol, identified by CAS number 61640-26-4, is a member of
the pharmacologically significant imidazole-2-thiol family. While specific experimental data for
this compound are scarce, its structural similarity to other well-studied derivatives suggests a
high potential for various biological activities, particularly as an antimicrobial agent. The general
synthetic protocols for this class of compounds are well-established. Further research is
warranted to elucidate the specific properties and therapeutic potential of 1-(propan-2-yl)-1H-
imidazole-2-thiol. This guide serves as a foundational resource to stimulate and inform future
investigations into this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 1-(propan-2-yl)-1H-imidazole-2-thiol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281509#1-propan-2-yl-1h-imidazole-2-thiol-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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